Cas no 5279-32-3 (5,6-Dibromo-1,3-benzodioxole)

• Product Name: 5,6-Dibromo-1,3-benzodioxole
• CAS No: 5279-32-3
• MF: C₇H₄Br₂O₂
• MW: 279.913460731506
• MDL: MFCD00094476
• CID: 85259
• PubChem ID: 225814
• Update Time: 2025-10-28

5,6-Dibromo-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 5,6-Dibromobenzo[d][1,3]dioxole
• 5,6-Dibromo-1,3-benzodioxole~4,5-Methylenedioxy-1,2-dibromobenzene
• 5,6-Dibromo-1,3-benzodioxole
• 1,2-Dibromo-4,5-(methylenedioxy)benzene
• 5,6-DIBROMO-BENZO(1,3)DIOXOLE
• 4,5-Dibromo-1,2-methylenedioxybenzene
• 5,6-dibromo-2H-1,3-benzodioxole
• WPYAICCSYGUFTK-UHFFFAOYSA-N
• 1,2-dibromo-4,5-methylenedioxybenzene
• NSC15633
• 1,3-Benzodioxole,5,6-dibromo-
• 5,6-dibromo-benzo-[1,3]dioxole
• 4983AE
• 5,6-bis(bromanyl)-1,3-benzodioxole
• 4,5-Dibromo-1,2-methylenediox
• 5,6-dibromo-1,3-dioxaindane
• Z1269218699
• MFCD00094476
• FT-0606356
• 4,5-(methylenedioxy)-1,2-dibromobenzene
• PD088741
• DTXSID10280119
• 5,6-Dibromobenzodioxole
• A831233
• 4,5-Methylenedioxy-1,2-dibromobenzene
• A870892
• 5279-32-3
• CS-0106405
• D4737
• SCHEMBL1751672
• NSC-15633
• SY050088
• EN300-1995974
• 5 pound not6-Dibromobenzo[d][1 pound not3]dioxole
• AKOS015835869

• MDL： MFCD00094476
• Inchi： 1S/C7H4Br2O2/c8-4-1-6-7(2-5(4)9)11-3-10-6/h1-2H,3H2
• InChI Key： WPYAICCSYGUFTK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)OCO2)Br
• BRN： 145633

Computed Properties

• Exact Mass: 277.85800
• Monoisotopic Mass: 277.858
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Not determined
• Density: 2.104
• Melting Point: 84.0 to 88.0 deg-C
• Boiling Point: 294.7 °C at 760 mmHg
• Flash Point: 118.1 °C
• Refractive Index: 1.638
• PSA: 18.46000
• LogP: 2.94030
• Solubility: Not determined

5,6-Dibromo-1,3-benzodioxole Security Information

• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 5,6-Dibromo-1,3-benzodioxole

Comprehensive Overview of 5,6-Dibromo-1,3-benzodioxole (CAS No. 5279-32-3): Properties, Applications, and Industry Trends

5,6-Dibromo-1,3-benzodioxole (CAS No. 5279-32-3) is a halogenated organic compound belonging to the benzodioxole family. Its molecular structure features two bromine atoms attached to a 1,3-benzodioxole core, making it a versatile intermediate in synthetic chemistry. The compound's unique electrophilic properties and thermal stability have garnered attention in pharmaceutical research, material science, and specialty chemical manufacturing.

In recent years, the demand for halogenated benzodioxoles has surged due to their role in developing flame-retardant additives and bioactive molecules. Researchers are particularly interested in 5,6-Dibromo-1,3-benzodioxole as a precursor for heterocyclic compounds used in agrochemicals and electronic materials. Its CAS No. 5279-32-3 is frequently searched in chemical databases, reflecting its industrial relevance.

The synthesis of 5,6-Dibromo-1,3-benzodioxole typically involves bromination reactions of the parent benzodioxole under controlled conditions. Analytical techniques like NMR spectroscopy and HPLC-MS confirm its high purity (>98%), a critical factor for applications requiring precise stoichiometry. Environmental concerns around brominated compounds have also spurred studies on its biodegradation pathways, aligning with the global push for green chemistry.

One emerging application of CAS No. 5279-32-3 is in OLED (Organic Light-Emitting Diode) technology, where its derivatives act as electron-transport materials. This connects to the booming demand for flexible displays and energy-efficient lighting—topics trending in tech forums. Additionally, its use in pharmaceutical intermediates for antiviral and anticancer drugs resonates with current health-focused searches.

From a commercial perspective, suppliers of 5,6-Dibromo-1,3-benzodioxole emphasize custom synthesis and scalable production to meet diverse R&D needs. Regulatory compliance with REACH and FDA guidelines is rigorously documented, addressing another common query among industrial buyers. Storage recommendations typically highlight protection from UV degradation, a detail often overlooked in material safety data sheets.

Innovative research explores the compound's potential in catalysis and polymeric materials. For instance, its incorporation into cross-linked polymers enhances thermal resistance—a property vital for aerospace and automotive sectors. Such niche applications are increasingly cited in patents, reinforcing the compound's multidisciplinary utility.

In summary, 5,6-Dibromo-1,3-benzodioxole (CAS No. 5279-32-3) exemplifies how specialty chemicals drive innovation across industries. Its balance of reactivity and structural robustness ensures sustained interest, while evolving applications keep it at the forefront of materials science discussions. Future studies may further unlock its potential in sustainable technologies, answering today's pressing questions about eco-friendly synthesis and circular economy principles.